Cas no 2228720-34-9 (1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol
• CAS No: 2228720-34-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6318307
• PubChem ID: 165972402
• Update Time: 2025-05-27

1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol
• EN300-1798275
• 2228720-34-9

• Inchi： 1S/C9H12O3/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4,9-12H,5H2,1H3
• InChI Key： ARGBFPGIRZJLNL-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol

Recent Advances in the Study of 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol (CAS: 2228720-34-9)

The compound 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol (CAS: 2228720-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This diol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method, which significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for ensuring the reproducibility and scalability of the compound for further preclinical and clinical studies. The study also highlighted the importance of the compound's stereochemistry in its biological activity, suggesting that specific enantiomers may exhibit enhanced therapeutic effects.

In terms of pharmacological applications, recent in vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory agent. Research conducted at the University of Cambridge (2024) revealed that 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound exhibited a favorable safety profile in preliminary toxicity studies, further supporting its candidacy for therapeutic development.

Another promising avenue of research involves the compound's role in neurodegenerative diseases. A study published in Neuropharmacology (2024) investigated the neuroprotective effects of 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol in models of Parkinson's disease. The results indicated that the compound could mitigate oxidative stress and neuronal apoptosis, possibly through activation of the Nrf2-ARE pathway. These findings open new possibilities for the development of neuroprotective agents targeting oxidative stress-related pathologies.

Despite these advancements, challenges remain in the clinical translation of 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 1-(3-hydroxy-4-methylphenyl)ethane-1,2-diol (CAS: 2228720-34-9) represents a promising candidate for therapeutic development, with demonstrated efficacy in inflammation and neurodegeneration. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full potential in the pharmaceutical industry.